Cas no 3506-81-8 (4-(3-nitrophenyl)butan-2-one)

4-(3-nitrophenyl)butan-2-one structure
4-(3-nitrophenyl)butan-2-one structure
Product Name:4-(3-nitrophenyl)butan-2-one
CAS No:3506-81-8
MF:C10H11NO3
MW:193.199242830276
CID:919808
PubChem ID:260429
Update Time:2025-09-19

4-(3-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3-nitrophenyl)butan-2-one
    • 3-Nitro-benzylaceton
    • 4-(3-nitrophenyl)-2-butanone
    • AC1L634Y
    • AC1Q1ZYC
    • AR-1F6140
    • CTK4H3486
    • m-Nitrobenzylaceton
    • NSC91711
    • SureCN621794
    •  
    • DS-001228
    • CS-0160997
    • 3506-81-8
    • BS-16934
    • NSC-91711
    • AKOS009390999
    • DTXSID20293715
    • SCHEMBL621794
    • EN300-1831017
    • MFCD11655148
    • D83802
    • Inchi: 1S/C10H11NO3/c1-8(12)5-6-9-3-2-4-10(7-9)11(13)14/h2-4,7H,5-6H2,1H3
    • InChI Key: VYVUFYWGUYOWTO-UHFFFAOYSA-N
    • SMILES: O=C(C)CCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 193.07393
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
  • LogP: 2.63960

4-(3-nitrophenyl)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WD091-250mg
4-(3-nitrophenyl)butan-2-one
3506-81-8 97%
250mg
1515CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3506-81-8 97%
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Alichem
A019116470-5g
4-(3-Nitrophenyl)butan-2-one
3506-81-8 97%
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$1314.54 2023-09-02
Alichem
A019116470-10g
4-(3-Nitrophenyl)butan-2-one
3506-81-8 97%
10g
$1624.08 2023-09-02
Alichem
A019116470-25g
4-(3-Nitrophenyl)butan-2-one
3506-81-8 97%
25g
$2840.80 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WD091-50mg
4-(3-nitrophenyl)butan-2-one
3506-81-8 97%
50mg
¥190.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WD091-1g
4-(3-nitrophenyl)butan-2-one
3506-81-8 97%
1g
¥1428.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WD091-200mg
4-(3-nitrophenyl)butan-2-one
3506-81-8 97%
200mg
¥476.0 2022-09-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X30755-100mg
4-(3-Nitrophenyl)butan-2-one
3506-81-8 97%
100mg
¥373.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X30755-5g
4-(3-Nitrophenyl)butan-2-one
3506-81-8 97%
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¥4191.0 2024-07-18
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